Cas no 102153-83-3 (2,3-Piperazinedione,5,5-dimethyl-1-(1-methylethyl)-)

• Product name: 2,3-Piperazinedione,5,5-dimethyl-1-(1-methylethyl)-
• CAS No: 102153-83-3
• MF: C₉H₁₆N₂O₂
• MW: 184.23554
• CID: 124931
• PubChem ID: 24975158

2,3-Piperazinedione,5,5-dimethyl-1-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 2,3-Piperazinedione,5,5-dimethyl-1-(1-methylethyl)-
• 2,3-Piperazinedione,1-isopropyl-5,5-dimethyl-(6CI)
• 5,5-DIMETHYL-1-(1-METHYLETHYL)PIPERAZINE-2,3-DIONE
• 5,5-dimethyl-1-propan-2-ylpiperazine-2,3-dione
• 1-isopropyl-5,5-dimethyl-2,3-piperazinedione
• 1-Isopropyl-5,5-dimethyl-piperazin-2,3-dion
• 1-isopropyl-5,5-dimethyl-piperazine-2,3-dione
• 5,5-DIMETHYL-1-(ISOPROPYL)PIPERAZINE-2,3-DIONE
• 5,5-Dimethyl-1-isopropyl-2,3-diketopiperazin
• ACMC-20m567
• AG-D-10609
• CTK4A0744
• 102153-83-3
• 5,5-Dimethyl-1-(propan-2-yl)piperazine-2,3-dione
• DTXSID70648231

• Inchi： InChI=1S/C9H16N2O2/c1-6(2)11-5-9(3,4)10-7(12)8(11)13/h6H,5H2,1-4H3,(H,10,12)
• InChI Key： FRFQGQFQXRDKFD-UHFFFAOYSA-N
• SMILES： CC(N1CC(C)(C)NC(=O)C1=O)C

Computed Properties

• Exact Mass: 184.121178g/mol
• Monoisotopic Mass: 184.121178g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Molecular Weight: 184.24g/mol
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• PSA: 49.41000
• LogP: 0.39850